Cas no 1807384-23-1 (3-Bromo-2-(3-ethoxy-3-oxopropyl)cinnamic acid)

• Product Name: 3-Bromo-2-(3-ethoxy-3-oxopropyl)cinnamic acid
• CAS No: 1807384-23-1
• MF: C₁₄H₁₅BrO₄
• MW: 327.170503854752
• CID: 4979154
• Update Time: 2025-06-08

3-Bromo-2-(3-ethoxy-3-oxopropyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(3-ethoxy-3-oxopropyl)cinnamic acid

• Inchi： 1S/C14H15BrO4/c1-2-19-14(18)9-7-11-10(6-8-13(16)17)4-3-5-12(11)15/h3-6,8H,2,7,9H2,1H3,(H,16,17)/b8-6+
• InChI Key： YDKNKERQXAFYLO-SOFGYWHQSA-N
• SMILES： BrC1=CC=CC(/C=C/C(=O)O)=C1CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 340
• XLogP3: 3
• Topological Polar Surface Area: 63.6

Additional information on 3-Bromo-2-(3-ethoxy-3-oxopropyl)cinnamic acid

Comprehensive Overview of 3-Bromo-2-(3-ethoxy-3-oxopropyl)cinnamic acid (CAS No. 1807384-23-1)

3-Bromo-2-(3-ethoxy-3-oxopropyl)cinnamic acid (CAS No. 1807384-23-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its unique brominated cinnamic acid structure, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular formula and structural features make it a valuable asset for researchers exploring drug discovery, bioconjugation, and functional materials.

The growing interest in 3-Bromo-2-(3-ethoxy-3-oxopropyl)cinnamic acid is partly driven by its potential applications in medicinal chemistry. Recent studies highlight its role as a building block for designing small-molecule inhibitors and bioactive compounds. With the rise of personalized medicine and targeted therapies, researchers are increasingly focusing on compounds like this to develop novel treatments for diseases such as cancer and inflammatory disorders. Its bromine substituent and ester functional group offer reactive sites for further modifications, enabling the creation of derivatives with tailored properties.

In the realm of material science, 3-Bromo-2-(3-ethoxy-3-oxopropyl)cinnamic acid is explored for its potential in organic electronics and photovoltaic materials. The compound's conjugated system and electron-withdrawing groups make it a candidate for use in organic light-emitting diodes (OLEDs) and solar cells. As the demand for sustainable energy solutions grows, researchers are investigating how such compounds can enhance the efficiency and stability of next-generation devices.

Another area of interest is the compound's role in chemical biology. Its ability to interact with biological macromolecules makes it a useful tool for proteomics and enzyme studies. Scientists are leveraging its properties to develop fluorescent probes and molecular tags, which are essential for visualizing cellular processes and understanding disease mechanisms. This aligns with the broader trend of integrating chemical tools into life sciences research.

From a synthetic perspective, 3-Bromo-2-(3-ethoxy-3-oxopropyl)cinnamic acid is valued for its reactivity and selectivity. Chemists are employing advanced techniques such as cross-coupling reactions and catalyzed transformations to incorporate this compound into more complex architectures. The rise of green chemistry has also spurred interest in optimizing its synthesis to minimize waste and improve yield, reflecting the industry's shift toward sustainable practices.

The compound's CAS No. 1807384-23-1 is frequently searched in academic and industrial databases, underscoring its relevance in contemporary research. Queries often revolve around its physical properties, synthetic routes, and safety data, indicating a need for comprehensive and accessible information. As AI-driven drug discovery and computational chemistry gain traction, the demand for well-characterized intermediates like this is expected to rise further.

In summary, 3-Bromo-2-(3-ethoxy-3-oxopropyl)cinnamic acid (CAS No. 1807384-23-1) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and chemical biology. Its unique structure and reactivity make it a valuable tool for researchers addressing some of today's most pressing scientific challenges. As innovation continues to drive the chemical and life sciences industries, this compound is poised to play an increasingly important role in shaping the future of advanced materials and therapeutic agents.